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Compound of Interest

Compound Name: CC-401 hydrochloride

Cat. No.: B2653734

Technical Support Center: CC-401 Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with detailed information and guidance on the use of CC-401 hydrochloride in
kinase research.

Frequently Asked Questions (FAQSs)
Q1: What is CC-401 hydrochloride and what is its primary target?

Al: CC-401 hydrochloride is a potent, second-generation, ATP-competitive small molecule
inhibitor of c-Jun N-terminal kinases (JNK).[1] It targets all three JNK isoforms (JNK1, JNK2,
and JNK3).

Q2: What is the mechanism of action of CC-401 hydrochloride?

A2: CC-401 hydrochloride competitively binds to the ATP-binding site of activated,
phosphorylated JNK. This prevents the phosphorylation of its downstream substrate, c-Jun,
thereby inhibiting the JNK signaling pathway.

Q3: What is the binding affinity of CC-401 for INK?
A3: CC-401 exhibits high affinity for INK, with reported Ki values in the range of 25-50 nM.

Q4: How selective is CC-401 hydrochloride?
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A4: CC-401 hydrochloride demonstrates significant selectivity for JNK over other related
kinases. Published data indicates that it is at least 40-fold more selective for JNK than for p38,
extracellular signal-regulated kinase (ERK), inhibitor of kB kinase (IKK2), protein kinase C
(PKC), Lck, and zeta-associated protein of 70 kDa (ZAP70). A more detailed, though not
exhaustive, selectivity profile is provided in the data section below.

Q5: In what form is CC-401 hydrochloride typically supplied?

A5: CC-401 is often supplied as a dihydrochloride salt.

Data Presentation: Kinase Selectivity Profile

While a comprehensive screen of CC-401 hydrochloride against a full human kinome panel is
not publicly available, the following table summarizes the known selectivity based on published
literature. Researchers are encouraged to perform their own comprehensive selectivity profiling
for their specific experimental needs.

Kinase Target Fold Selectivity vs. INK Notes

JNK1/2/3 1x Primary Target (Ki = 25-50 nM)
p38 > 40x

ERK > 40x

IKK2 > 40x

Protein Kinase C > 40x

Lck > 40x

ZAP70 > 40x

Signaling Pathway

The following diagram illustrates the canonical JNK signaling pathway and the point of
inhibition by CC-401 hydrochloride.
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Caption: JNK signaling pathway and CC-401 hydrochloride's point of inhibition.
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Experimental Protocols

Key Experiment: In Vitro Kinase Assay for IC50 Determination of CC-401 Hydrochloride

This protocol provides a general framework for determining the half-maximal inhibitory
concentration (IC50) of CC-401 against JNK or other kinases. Specific conditions may need to
be optimized for different kinase enzymes and detection platforms.

Materials:

Recombinant human JNK enzyme (and other kinases for selectivity profiling)

o Kinase-specific substrate (e.g., GST-c-Jun for JNK)

e CC-401 hydrochloride stock solution (e.g., 10 mM in DMSO)

e ATP

o Kinase assay buffer (typically contains Tris-HCI, MgCI2, DTT, and BSA)

o Kinase detection reagent (e.g., ADP-Glo™, Kinase-Glo®, or phosphospecific antibody)
e Microplates (e.g., 96-well or 384-well, white or clear depending on the assay)

o Plate reader capable of luminescence, fluorescence, or absorbance detection

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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